Cas no 155969-83-8 ((20S)-7α,20-Epoxy-20-methoxy-1α,6β,7,11β-tetrahydroxykaur-16-en-15-one)
155969-83-8 structure
Product Name:(20S)-7α,20-Epoxy-20-methoxy-1α,6β,7,11β-tetrahydroxykaur-16-en-15-one
CAS No:155969-83-8
MF:C21H30O7
MW:394.458707332611
CID:213377
Update Time:2024-03-01
(20S)-7α,20-Epoxy-20-methoxy-1α,6β,7,11β-tetrahydroxykaur-16-en-15-one Chemical and Physical Properties
Names and Identifiers
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- Kaur-16-en-15-one,7,20-epoxy-1,6,7,11-tetrahydroxy-20-methoxy-, (1a,6b,7a,11b,20S)- (9CI)
- (-)-Rabdoternin G
- 6,11b-(Epoxymethano)-6a,9-methano-1H-cyclohepta[a]naphthalene,kaur-16-en-15-one deriv.
- Rabdoternin G
- CID 101663495
- (1R,2S,3S,5S,8R,9S,10S,11R,15S,16S)-3,9,10,15-tetrahydroxy-16-methoxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-7-one
- (20S)-7α,20-Epoxy-20-methoxy-1α,6β,7,11β-tetrahydroxykaur-16-en-15-one
-
- Inchi: 1S/C21H30O7/c1-9-10-7-11(22)13-19(8-10,15(9)24)21(26)16(25)14-18(2,3)6-5-12(23)20(13,14)17(27-4)28-21/h10-14,16-17,22-23,25-26H,1,5-8H2,2-4H3/t10-,11+,12?,13-,14-,16+,17?,19+,20?,21-/m1/s1
- InChI Key: RBQOWGQGMNLZHR-XRCGNVGRSA-N
- SMILES: O1C(C23C(CCC(C)(C)[C@H]2[C@@H]([C@@]1([C@]12C(C(=C)[C@H](C[C@@H]([C@@H]31)O)C2)=O)O)O)O)OC
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 764
- Topological Polar Surface Area: 116
- XLogP3: 0.021
(20S)-7α,20-Epoxy-20-methoxy-1α,6β,7,11β-tetrahydroxykaur-16-en-15-one Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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